Cas no 1805861-38-4 (Methyl 2-chloro-6-(2-oxopropyl)benzoate)

• Product Name: Methyl 2-chloro-6-(2-oxopropyl)benzoate
• CAS No: 1805861-38-4
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 4950505
• Update Time: 2025-10-28

Methyl 2-chloro-6-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-(2-oxopropyl)benzoate

• Inchi： 1S/C11H11ClO3/c1-7(13)6-8-4-3-5-9(12)10(8)11(14)15-2/h3-5H,6H2,1-2H3
• InChI Key： INBUTMBWDFWDSS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)OC)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-chloro-6-(2-oxopropyl)benzoate

Comprehensive Overview of Methyl 2-chloro-6-(2-oxopropyl)benzoate (CAS No. 1805861-38-4)

Methyl 2-chloro-6-(2-oxopropyl)benzoate (CAS No. 1805861-38-4) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This ester derivative, featuring a chloro substituent and a 2-oxopropyl side chain, has garnered significant attention due to its potential as a key intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents.

The compound's molecular framework combines a benzoate core with functional groups that enhance its reactivity, making it a valuable building block in organic synthesis. Its methyl ester group offers stability under various reaction conditions, while the chloro and ketone moieties provide sites for further derivatization. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste generation are prioritized. As the demand for eco-friendly chemical processes grows, Methyl 2-chloro-6-(2-oxopropyl)benzoate stands out as a candidate for catalytic transformations and atom-economical reactions.

In the context of drug development, this compound has been investigated for its role in creating small-molecule inhibitors targeting enzymes involved in metabolic disorders. Its structural motifs resemble those found in FDA-approved drugs, sparking interest in its potential to address unmet medical needs. Additionally, its applications extend to material science, where it serves as a precursor for polymers with tailored properties, such as UV resistance or biodegradability. These interdisciplinary uses highlight its relevance in cutting-edge research.

From an analytical perspective, Methyl 2-chloro-6-(2-oxopropyl)benzoate is characterized by advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity and consistency for industrial-scale production. Quality control protocols emphasize compliance with ICH guidelines, reflecting the compound's importance in regulated sectors. Furthermore, its storage and handling recommendations align with standard laboratory practices, ensuring safety without compromising performance.

As the scientific community explores structure-activity relationships (SAR) and computational modeling, this compound's role in medicinal chemistry continues to expand. Its compatibility with high-throughput screening platforms makes it a practical choice for identifying lead compounds. With ongoing advancements in AI-driven drug design, researchers are leveraging its scaffold to optimize pharmacokinetic profiles and reduce off-target effects, addressing common challenges in modern therapeutics.

In summary, Methyl 2-chloro-6-(2-oxopropyl)benzoate (CAS No. 1805861-38-4) exemplifies innovation at the intersection of chemistry and life sciences. Its multifaceted applications, from pharmaceutical intermediates to functional materials, underscore its value in addressing global challenges in health and sustainability. As research progresses, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.